95-46-5

2-Bromotoluene

In Stock

• CAS RN:
• 95-46-5

• Formula:
• C7H7Br

• InChI:
• InChI=1S/C7H7Br/c1-6-4-2-3-5-7(6)8/h2-5H,1H3

• InChIKey:
• QSSXJPIWXQTSIX-UHFFFAOYSA-N

• 2-Bromotoluene is an an electron rich heteroaryl bromide. Heck reactions of 2-bromo toluene with cycloalkene (cyclododecene) and linear alkenes (dec-1-ene, allylbenzene) catalyzed by tedicyp (cis,cis,cis -1,2,3,4-tetrakis(diphenylphosphinomethyl)cyclopentane)-palladium complex has been studied. Vibrational spectral analysis of 2-bromobenzene by Raman and infrared spectroscopy at 50-4000cm^-1 has been investigated. Suzuki cross-coupling of 2-bromobenzene with benzeneboronic acid catalyzed by the Tedicyp-palladium complex has been studied. Suzuki coupling of 2-bromotoluene with phenylboronic acid using palladium nanoparticles supported on alumina-based oxides as catalyst has been reported.
  O-bromotoluene is a clear colorless to pale beige liquid. (NTP, 1992)
  

N(2),N(5)-dibenzoyl-L-ornithine

Usually In Stock

• CAS RN:
• 495-46-5

• Formula:
• C19H20N2O4

• InChI:
• InChI=1S/C19H20N2O4/c22-17(14-8-3-1-4-9-14)20-13-7-12-16(19(24)25)21-18(23)15-10-5-2-6-11-15/h1-6,8-11,16H,7,12-13H2,(H,20,22)(H,21,23)(H,24,25)/t16-/m0/s1

• InChIKey:
• NTRBNFOLBJWRAO-INIZCTEOSA-N

• N(2),N(5)-dibenzoyl-L-ornithine is a N(2),N(5)-diacyl-L-ornithine.

Benzeneethanamine, N-(3-methylbutylidene)-

Usually In Stock

• CAS RN:
• 92195-46-5

• Formula:
• C13H19N

• InChI:
• InChI=1S/C13H19N/c1-12(2)8-10-14-11-9-13-6-4-3-5-7-13/h3-7,10,12H,8-9,11H2,1-2H3

• InChIKey:
• SHVSKYACDKKPBR-UHFFFAOYSA-N

• Benzeneethanamine, N-(3-methylbutylidene)- is a natural product found in Chryseobacterium polytrichastri with data available.

1-(4-Methylbenzyl)piperidin-4-one

In Stock

• CAS RN:
• 241495-46-5

• Formula:
• C13H17NO

• InChI:
• InChI=1S/C13H17NO/c1-11-2-4-12(5-3-11)10-14-8-6-13(15)7-9-14/h2-5H,6-10H2,1H3

• InChIKey:
• HCANSJOGHLDHGO-UHFFFAOYSA-N

• 1-(4-Methylbenzyl)piperidin-4-one is a useful research compound. Its molecular formula is C13H17NO and its molecular weight is 203.28 g/mol. The purity is usually 95%.

2-[(1,3-Benzoxazol-2-ylsulfanyl)methyl]benzoic acid

In Stock

• CAS RN:
• 733795-46-5

• Formula:
• C15H11NO3S

• InChI:
• InChI=1S/C15H11NO3S/c17-14(18)11-6-2-1-5-10(11)9-20-15-16-12-7-3-4-8-13(12)19-15/h1-8H,9H2,(H,17,18)

• InChIKey:
• UIUXINYILGLYBR-UHFFFAOYSA-N

• 2-[(1,3-Benzoxazol-2-ylsulfanyl)methyl]benzoic acid is a useful research compound. Its molecular formula is C15H11NO3S and its molecular weight is 285.32. The purity is usually 95%.

1-(4-fluorophenyl)-N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872595-46-5

• Formula:
• C19H17FN6O4S2

• InChI:
• InChI=1S/C19H17FN6O4S2/c1-10-6-14(25-30-10)21-15(27)9-31-19-24-23-18(32-19)22-17(29)11-7-16(28)26(8-11)13-4-2-12(20)3-5-13/h2-6,11H,7-9H2,1H3,(H,21,25,27)(H,22,23,29)

• InChIKey:
• VCQNAINOMMGFBD-UHFFFAOYSA-N

• 1-(4-fluorophenyl)-N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C19H17FN6O4S2 and its molecular weight is 476.5. The purity is usually 95%.

4-methoxy-N-(2-(6-((2-morpholino-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872995-46-5

• Formula:
• C21H24N6O4S

• InChI:
• InChI=1S/C21H24N6O4S/c1-30-16-4-2-15(3-5-16)21(29)22-9-8-18-24-23-17-6-7-19(25-27(17)18)32-14-20(28)26-10-12-31-13-11-26/h2-7H,8-14H2,1H3,(H,22,29)

• InChIKey:
• LHZCPAUBIMKUMV-UHFFFAOYSA-N

• 4-methoxy-N-(2-(6-((2-morpholino-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H24N6O4S and its molecular weight is 456.52. The purity is usually 95%.

N'-(2-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine

In Stock

• CAS RN:
• 893595-46-5

• Formula:
• C13H22N2O

• InChI:
• InChI=1S/C13H22N2O/c1-15(2)10-6-9-14-11-12-7-4-5-8-13(12)16-3/h4-5,7-8,14H,6,9-11H2,1-3H3

• InChIKey:
• UOUUTIRWUAPTJI-UHFFFAOYSA-N

• N'-(2-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine is a useful research compound. Its molecular formula is C13H22N2O and its molecular weight is 222.332. The purity is usually 95%.

2-Bromo-N-(4-chloro-2-methylphenyl)acetamide

In Stock

• CAS RN:
• 916595-46-5

• Formula:
• C9H9BrClNO

• InChI:
• InChI=1S/C9H9BrClNO/c1-6-4-7(11)2-3-8(6)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13)

• InChIKey:
• MDWISFLENCYYSJ-UHFFFAOYSA-N

• 2-Bromo-N-(4-chloro-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C9H9BrClNO and its molecular weight is 262.53 g/mol. The purity is usually 95%.

2-(Bromomethyl)-5,7-dichloro-1,3-benzothiazole

• CAS RN:
• 123895-46-5

• Formula:
• C8H4BrCl2NS

• InChI:
• InChI=1S/C8H4BrCl2NS/c9-3-7-12-6-2-4(10)1-5(11)8(6)13-7/h1-2H,3H2

• InChIKey:
• PHWNPTNPAZHYEU-UHFFFAOYSA-N

• 2-(Bromomethyl)-5,7-dichloro-1,3-benzothiazole, also known as 2-(Bromomethyl)-5,7-dichloro-1,3-benzothiazole, is a useful research compound. Its molecular formula is C8H4BrCl2NS and its molecular weight is 297 g/mol. The purity is usually 95%.

4-Fluoro-3-methoxybenzaldehyde

In Stock

• CAS RN:
• 128495-46-5

• Formula:
• C8H7FO2

• InChI:
• InChI=1S/C8H7FO2/c1-11-8-4-6(5-10)2-3-7(8)9/h2-5H,1H3

• InChIKey:
• NALVGTOMKSKFFV-UHFFFAOYSA-N

• 4-Fluoro-3-methoxybenzaldehyde is a useful research compound. Its molecular formula is C8H7FO2 and its molecular weight is 154.14 g/mol. The purity is usually 95%.

1-[(4-Chlorophenyl)methyl]-3-{[4-(furan-2-yl)thiophen-2-yl]methyl}urea

Usually In Stock

• CAS RN:
• 2379995-46-5

• Formula:
• C17H15ClN2O2S

• InChI:
• InChI=1S/C17H15ClN2O2S/c18-14-5-3-12(4-6-14)9-19-17(21)20-10-15-8-13(11-23-15)16-2-1-7-22-16/h1-8,11H,9-10H2,(H2,19,20,21)

• InChIKey:
• DFQBKOYJCJESCR-UHFFFAOYSA-N

• 1-[(4-Chlorophenyl)methyl]-3-{[4-(furan-2-yl)thiophen-2-yl]methyl}urea is a useful research compound. Its molecular formula is C17H15ClN2O2S and its molecular weight is 346.83. The purity is usually 95%.

N-{1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide

In Stock

• CAS RN:
• 1019095-46-5

• Formula:
• C18H20N4O2S

• InChI:
• InChI=1S/C18H20N4O2S/c1-4-5-17(23)20-16-10-12(2)21-22(16)18-19-15(11-25-18)13-6-8-14(24-3)9-7-13/h6-11H,4-5H2,1-3H3,(H,20,23)

• InChIKey:
• SKRHDTAMXQCXKT-UHFFFAOYSA-N

• N-{1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide is a useful research compound. Its molecular formula is C18H20N4O2S and its molecular weight is 356.4 g/mol. The purity is usually 95%.